Cas no 162648-54-6 (1-(Fmoc-amino)cyclohexanecarboxylic acid)

• Product Name: 1-(Fmoc-amino)cyclohexanecarboxylic acid
• CAS No: 162648-54-6
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD00273464
• CID: 92010
• PubChem ID: 329747866
• Update Time: 2025-10-28

1-(Fmoc-amino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(FMOC-AMINO)CYCLOHEXANECARBOXYLIC ACID
• 1-(9-FLUORENYLMETHYLOXYCARBONYLAMINO)-CYCLOHEXYL-1-CARBOXYLIC ACID
• 1-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-CYCLOHEXANECARBOXYLIC ACID
• FMOC-1-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
• FMOC-1-AMINOCYCLOHEXANECARBOXYLIC ACID
• FMOC-1-AMINO-1-CYCLOHEXANE CARBOXYLIC ACID
• FMOC-(1)ACHEX-OH
• FMOC-AC6C-OH
• 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexanecarboxylic acid
• 1-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
• Fmoc-homocycloleucine
• FMOC-NH(1)CHEX-OH
• RARECHEM EM WB 0030
• N-FMOC-AMINOCYCLOHEXYLCARBOXYLIC ACID
• VCIVAWBKUQJNSX-UHFFFAOYSA-N
• AB05855
• SY003515
• TL80
• 1-(Fmoc-amino)cyclohexanecarboxylic acid, >=98.0% (T)
• AKOS009462243
• CYCLOHEXANECARBOXYLIC ACID, 1-[[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO]-
• 1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexane-1-carboxylic acid
• 1-(Fmoc-amino)cyclohexanecarboxylicacid
• EN300-624004
• 162648-54-6
• 1-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexanecarboxylic acid
• SCHEMBL178786
• AMY31743
• CS-11034
• FT-0605828
• 1-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)CYCLOHEXANE-1-CARBOXYLIC ACID
• MFCD00273464
• DTXSID10373232
• CS-0044443
• 1-(9H-Fluoren-9-ylmethoxycarbonylamino)-cyclohexane carboxylic acid
• J-009961
• 1-(9H-fluoren-9-ylmethoxycarbonyl amino)-cyclohexanecarboxylic acid
• 1-(9-FLUORENYLMETHYLOXYCARBONYLAMINO)CYCLOHEXYL-1-CARBOXYLIC ACID
• Z1136512120
• A882815
• 1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
• A11209
• 1-(Fmoc-amino)cyclohexanecarboxylic acid

• MDL： MFCD00273464
• Inchi： 1S/C22H23NO4/c24-20(25)22(12-6-1-7-13-22)23-21(26)27-14-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,19H,1,6-7,12-14H2,(H,23,26)(H,24,25)
• InChI Key： VCIVAWBKUQJNSX-UHFFFAOYSA-N
• SMILES： O(C(NC1(C(=O)O)CCCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
• BRN： 7887646

Computed Properties

• Exact Mass: 365.16300
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White solid
• Density: 1.30
• Melting Point: 185-187 °C
• Boiling Point: 591.7℃/760mmHg
• Flash Point: 311.7°C
• Refractive Index: 1.636
• Water Partition Coefficient: Insoluble in water.
• PSA: 75.63000
• LogP: 4.70350
• Solubility: Insoluble in water

1-(Fmoc-amino)cyclohexanecarboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-(Fmoc-amino)cyclohexanecarboxylic acid

Comprehensive Overview of 1-(Fmoc-amino)cyclohexanecarboxylic acid (CAS No. 162648-54-6)

1-(Fmoc-amino)cyclohexanecarboxylic acid (CAS No. 162648-54-6) is a highly versatile Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a cyclohexane backbone, which enhances its stability and conformational flexibility, making it a valuable building block in drug discovery and bioconjugation applications. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling controlled deprotection under mild basic conditions—a critical feature for solid-phase peptide synthesis (SPPS).

In recent years, the demand for Fmoc-protected amino acids like 1-(Fmoc-amino)cyclohexanecarboxylic acid has surged due to advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers frequently search for "how to optimize Fmoc deprotection in peptide synthesis" or "best practices for handling Fmoc-amino acid derivatives," reflecting the compound's technical relevance. Its cyclohexane ring contributes to improved metabolic stability, a hot topic in the design of bioactive peptides and prodrugs.

The synthesis of 1-(Fmoc-amino)cyclohexanecarboxylic acid involves the Fmoc protection of 1-aminocyclohexanecarboxylic acid, a process requiring precise control of reaction conditions to avoid side products. Analytical techniques such as HPLC and mass spectrometry are essential for purity verification, addressing common user queries like "HPLC methods for Fmoc-amino acid analysis." The compound's solubility in polar aprotic solvents (e.g., DMF, DMSO) is another frequently discussed topic, particularly for automated peptide synthesizers.

Beyond peptide synthesis, CAS No. 162648-54-6 finds applications in material science, such as the development of self-assembling peptides for nanotechnology. This aligns with trending searches on "peptide-based hydrogels" and "biocompatible materials." The Fmoc group also facilitates fluorescent labeling, a technique gaining traction in bioimaging and diagnostics.

Storage recommendations for 1-(Fmoc-amino)cyclohexanecarboxylic acid typically emphasize protection from moisture and light, stored at -20°C for long-term stability—a detail often sought by laboratory professionals. Its molecular weight (337.39 g/mol) and exact mass are critical for computational chemistry applications, another area of growing interest.

In summary, 1-(Fmoc-amino)cyclohexanecarboxylic acid (CAS No. 162648-54-6) bridges multiple disciplines, from medicinal chemistry to nanobiotechnology, driven by its unique structural and functional properties. Its role in addressing contemporary challenges like peptide stability and controlled release systems ensures its continued relevance in scientific innovation.